![molecular formula C20H27N3O2 B5559995 4-(3-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]carbonyl}phenyl)-2-methyl-2-butanol](/img/structure/B5559995.png)
4-(3-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]carbonyl}phenyl)-2-methyl-2-butanol
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Overview
Description
4-(3-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]carbonyl}phenyl)-2-methyl-2-butanol is a useful research compound. Its molecular formula is C20H27N3O2 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.21032711 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Functionalization
- Pyrazoles with functionalized side chains have been synthesized, highlighting methods for incorporating different substituents into the pyrazole nucleus. These synthesized ligands, featuring a ligating side chain on a ring carbon, suggest potential applications in coordination chemistry, where the pyrazole's nitrogen atoms may participate in hydrogen bonding depending on the substituents' steric environment (Grotjahn et al., 2002).
Antimicrobial Activity
- Azetidinone derivatives of pyrazole have been prepared and evaluated for their antibacterial activities against different microorganisms. Some compounds showed promising antibacterial activities, indicating the potential of pyrazole derivatives as antibacterial agents (Chopde, Meshram, & Pagadala, 2012).
Catalytic Applications
- Pyrazole derivatives have been used as catalysts in the synthesis of heterocyclic compounds. For example, ammonium dihydrogen phosphate supported on nano α-Al2O3 has been employed for the one-pot synthesis of tetrahydrobenzo[b]pyran and pyrano[2,3-c]pyrazole derivatives, underscoring the utility of pyrazole-based compounds in facilitating organic transformations (Maleki & Ashrafi, 2014).
Dyeing Properties and Biological Applications
- Pyrazolone derivatives have been explored for their dyeing properties and potential biological activities. This work adds to the understanding of pyrazolone-based compounds' versatility, which could extend to related compounds like the one , in applications ranging from dyeing textiles to possibly exhibiting biological activities (Bagdatli & Ocal, 2012).
Corrosion Inhibition
- Pyrazole derivatives have been evaluated as corrosion inhibitors, providing insights into their potential application in protecting metals from corrosion. This indicates that similar compounds might be useful in materials science, particularly in formulations designed to enhance the durability of metal surfaces (Tawfik, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-[3-(3-hydroxy-3-methylbutyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O2/c1-14-10-15(2)23(21-14)18-12-22(13-18)19(24)17-7-5-6-16(11-17)8-9-20(3,4)25/h5-7,10-11,18,25H,8-9,12-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQAKCPGKLONEBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2CN(C2)C(=O)C3=CC=CC(=C3)CCC(C)(C)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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